Cas no 1221722-10-6 (2-methyl-3-[4-(trifluoromethoxy)phenyl]benzoic acid)

• Product Name: 2-methyl-3-[4-(trifluoromethoxy)phenyl]benzoic acid
• CAS No: 1221722-10-6
• MF: C₁₅H₁₁F₃O₃
• MW: 296.241255044937
• MDL: MFCD18322428
• CID: 2186097
• Update Time: 2025-10-20

2-methyl-3-[4-(trifluoromethoxy)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4’-trifluoromethoxy-biphenyl-3-carboxylic acid
• 2-Methyl-3-(4-Trifluoromethoxyphenyl)Benzoic Acid
• 7K9I13FZ55
• 2-methyl-3-[4-(trifluoromethoxy)phenyl]benzoic acid
• (1,1'-Biphenyl)-3-carboxylic acid, 2-methyl-4'-(trifluoromethoxy)-
• [1,1'-Biphenyl]-3-carboxylic acid, 2-methyl-4'-(trifluoromethoxy)-
• Sonidegib metabolite M48
• SB17888
• AK186439
• Z8592
• (2-Methyl-3-(4-trifluorometh

• MDL： MFCD18322428
• Inchi： 1S/C15H11F3O3/c1-9-12(3-2-4-13(9)14(19)20)10-5-7-11(8-6-10)21-15(16,17)18/h2-8H,1H3,(H,19,20)
• InChI Key： LNRROOUNLXDADK-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=CC=C(C(=O)O)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 362
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.322±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.013 g/l) (25 º C),

2-methyl-3-[4-(trifluoromethoxy)phenyl]benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-methyl-3-[4-(trifluoromethoxy)phenyl]benzoic acid

Compound CAS No. 1221722-10-6: 2-Methyl-3-[4-(Trifluoromethoxy)Phenyl]Benzoic Acid

Compound CAS No. 1221722-10-6, also known as 2-Methyl-3-[4-(Trifluoromethoxy)Phenyl]Benzoic Acid, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical structure and promising biological activities, making it a subject of extensive research in recent years.

The chemical structure of 2-Methyl-3-[4-(Trifluoromethoxy)Phenyl]Benzoic Acid consists of a benzoic acid moiety substituted with a methyl group at the 2-position and a trifluoromethoxy-substituted phenyl group at the 3-position. The trifluoromethoxy group (-OCF3) is a strong electron-withdrawing group, which significantly influences the electronic properties of the molecule, enhancing its reactivity and bioavailability.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. Researchers have demonstrated that the trifluoromethoxy substitution enhances the compound's ability to inhibit specific enzymes and receptors associated with inflammatory pathways, making it a promising candidate for therapeutic interventions.

In addition to its pharmacological applications, Compound CAS No. 1221722-10-6 has shown potential in agrochemicals, where it exhibits strong activity against various plant pathogens. Its ability to modulate plant immune responses has led to investigations into its use as a biocontrol agent or an elicitor of plant defense mechanisms.

The synthesis of 2-Methyl-3-[4-(Trifluoromethoxy)Phenyl]Benzoic Acid involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent functionalization steps to introduce the trifluoromethoxy group. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, facilitating its production for research and commercial purposes.

From an environmental perspective, understanding the fate and transport of this compound in ecosystems is crucial for assessing its safety and sustainability. Studies have shown that while it exhibits moderate biodegradability under aerobic conditions, its persistence in certain environmental compartments necessitates careful monitoring to mitigate potential ecological risks.

In conclusion, Compound CAS No. 1221722-10-6, or 2-Methyl-3-[4-(Trifluoromethoxy)Phenyl]Benzoic Acid, represents a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with ongoing research into its biological and environmental impacts, underscore its importance as a valuable tool in modern science and technology.